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Compound of Interest

Compound Name: Maltol-d3

Cat. No.: B12379814

An In-Depth Technical Guide to the Chemical Properties and Molecular Structure of Maltol-d3

Abstract

Maltol-d3, the deuterated analogue of Maltol, is a stable isotope-labeled compound primarily
utilized as an internal standard in analytical chemistry, particularly in mass spectrometry-based
quantification assays. Its synthesis involves the substitution of three hydrogen atoms with
deuterium, resulting in a mass shift that allows for its clear differentiation from the non-
deuterated form. This guide provides a comprehensive overview of the chemical properties,
molecular structure, and common experimental methodologies associated with Maltol-d3,
tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Molecular Structure

Maltol-d3 is systematically named 3-hydroxy-2-(trideuteriomethyl)pyran-4-one. The core
molecular structure is identical to that of Maltol, featuring a 4H-pyran-4-one ring substituted
with hydroxyl and methyl groups. The key distinction is the isotopic labeling of the methyl group
with three deuterium atoms.

Table 1: Molecular Identifiers for Maltol-d3
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Identifier Value Source
3-hydroxy-2-

IUPAC Name ) i [1]
(trideuteriomethyl)pyran-4-one

CAS Number 132331-92-1 [2][3]

Molecular Formula CeH3D30s3 [21[31[4]

O=C1C=COC(C([2HD([2H])

SMILES [3]
[2H])=C10
INChl=1S/C6H603/c1-4-

InChl 6(8)5(7)2-3-9-4/h2- [1]12113]
3,8H,1H3/i1D3
XPCTZQVDEJYUGT-

InChliKey [1]

FIBGUPNXSA-N

Physicochemical Properties

The incorporation of deuterium atoms into the Maltol structure results in a slightly higher

molecular weight compared to the parent compound, a property that is fundamental to its

application as an internal standard. Its physical properties are summarized below.

Table 2: Physicochemical Data for Maltol-d3

Property Value Source
Molecular Weight 129.13 g/mol [1112113114]
Appearance Light Beige to Brown Solid [2][5]
Melting Point 126-128°C [5]
Solubility Chloroform (Slightly), Methanol CIATE]

(Slightly)

Storage Temperature

-20°C to +4°C

[31141[5]

Purity

>95% (HPLC)

[3]
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Experimental Protocols and Methodologies
Synthesis and Purification

The synthesis of Maltol-d3 involves isotopic labeling of the parent compound, Maltol (3-
hydroxy-2-methyl-4H-pyran-4-one). While specific proprietary synthesis routes may vary, a
general workflow can be described.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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